2,3-dihydroxybutanedioic acid;2-[(11Z,13E)-6-[5-(4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-16-ethyl-4-hydroxy-15-[(5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl)oxymethyl]-5,9,13-trimethyl-2,10-dioxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde

• Molecular Formula: C50H83NO23
• Molecular Weight: 1066.2 g/mol
• IUPAC Name: 2,3-dihydroxybutanedioic acid;2-[(11Z,13E)-6-[5-(4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-16-ethyl-4-hydroxy-15-[(5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl)oxymethyl]-5,9,13-trimethyl-2,10-dioxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde
• InChI: InChI=1S/C46H77NO17.C4H6O6/c1-13-33-30(22-58-45-42(57-12)41(56-11)37(52)26(5)60-45)18-23(2)14-15-31(49)24(3)19-29(16-17-48)39(25(4)32(50)20-34(51)62-33)64-44-38(53)36(47(9)10)40(27(6)61-44)63-35-21-46(8,55)43(54)28(7)59-35;5-1(3(7)8)2(6)4(9)10/h14-15,17-18,24-30,32-33,35-45,50,52-55H,13,16,19-22H2,1-12H3;1-2,5-6H,(H,7,8)(H,9,10)/b15-14-,23-18+
• InChI Key: ICVKYYINQHWDLM-IUMCVANKSA-N
• Isomeric SMILES: CCC1C(/C=C(/C=C\C(=O)C(CC(C(C(C(CC(=O)O1)O)C)OC2C(C(C(C(O2)C)OC3CC(C(C(O3)C)O)(C)O)N(C)C)O)CC=O)C)\C)COC4C(C(C(C(O4)C)O)OC)OC.C(C(C(=O)O)O)(C(=O)O)O
• Canonical SMILES: CCC1C(C=C(C=CC(=O)C(CC(C(C(C(CC(=O)O1)O)C)OC2C(C(C(C(O2)C)OC3CC(C(C(O3)C)O)(C)O)N(C)C)O)CC=O)C)C)COC4C(C(C(C(O4)C)O)OC)OC.C(C(C(=O)O)O)(C(=O)O)O
• Pictograms: Irritant; Health Hazard
• synonyms: Fradizine; Hydrochloride, Tylosin; Tartrate, Tylosin; Tylan; Tylosin; Tylosin Hydrochloride; Tylosin Tartrate; Tylosin Tartrate (Salt); Tylosine

Description

Macrolide antibiotic obtained from cultures of Streptomyces fradiae. The drug is effective against many microorganisms in animals but not in humans.

Scientific Research Applications

New Approaches in Synthesis

• Synthesis of Long-Chain Polypropionates: A study by Ancerewicz and Vogel (1996) explores a novel approach to synthesizing long-chain polypropionates, which are important in the synthesis of natural products and pharmaceuticals, through Diels-Alder monoadditions. This methodological advancement could have implications for the synthesis of complex organic compounds, including those with similar structures to the one you're interested in (Ancerewicz & Vogel, 1996).

Marine-Derived Compounds

• Marine Nigrospora sphaerica Compounds: Research on the marine fungus Nigrospora sphaerica has led to the discovery of new compounds, illustrating the potential of marine organisms as sources of novel chemical entities for scientific research and potential therapeutic applications (Zhang et al., 2009).

Stereoselective Synthesis Techniques

• Stereoselective Synthesis of Complex Molecules: Gerber and Vogel (2001) demonstrated the stereoselective synthesis of 8-oxabicyclo[3.2.1]octane pentols, showcasing advanced techniques in organic synthesis that could be relevant to synthesizing structurally complex compounds (Gerber & Vogel, 2001).

Discovery of Novel Compounds

• Identification of New Benzoic Acid Derivatives: A study on the fruits of Melicope semecarpifolia led to the discovery of new benzoic acid derivatives and acetophenones, highlighting the ongoing discovery of new compounds with potential for various applications, including scientific research and development of new therapeutics (Chen et al., 2008).